Cas no 2225173-35-1 (3-Bromo-4-(piperidin-4-yl)phenylboronic acid)

3-Bromo-4-(piperidin-4-yl)phenylboronic acid is a versatile boronic acid derivative featuring both a bromo substituent and a piperidinyl group, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions. The boronic acid moiety facilitates efficient palladium-catalyzed aryl-aryl bond formation, while the bromo group offers additional reactivity for further functionalization. The piperidinyl group enhances solubility and provides a handle for further derivatization, particularly in medicinal chemistry applications. This compound is particularly useful in the synthesis of complex biaryl structures and pharmaceutical scaffolds. Its stability under typical reaction conditions and compatibility with diverse coupling partners make it a reliable choice for synthetic chemists.

3-Bromo-4-(piperidin-4-yl)phenylboronic acid structure

2225173-35-1 structure

Product Name:3-Bromo-4-(piperidin-4-yl)phenylboronic acid

CAS No:2225173-35-1

MF:C₁₁H₁₅BBrNO₂

MW:283.96

CID:5144559

PubChem ID:133555276

Update Time:2025-06-10

3-Bromo-4-(piperidin-4-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-4-(piperidin-4-yl)phenylboronic acid
- 2225173-35-1
- (3-Bromo-4-(piperidin-4-yl)phenyl)boronic acid
- Inchi： 1S/C11H15BBrNO2/c13-11-7-9(12(15)16)1-2-10(11)8-3-5-14-6-4-8/h1-2,7-8,14-16H,3-6H2
- InChI Key： ZBLUPNQWNIXYBR-UHFFFAOYSA-N
- SMILES： C1(B(O)O)=CC=C(C2CCNCC2)C(Br)=C1

Computed Properties

Exact Mass: 283.03792g/mol
Monoisotopic Mass: 283.03792g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.5Å²

3-Bromo-4-(piperidin-4-yl)phenylboronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B905009-25mg	3-Bromo-4-(piperidin-4-yl)phenylboronic acid	2225173-35-1	95%	25mg	￥5,292.00	2022-09-02

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Additional information on 3-Bromo-4-(piperidin-4-yl)phenylboronic acid

Comprehensive Overview of 3-Bromo-4-(piperidin-4-yl)phenylboronic acid (CAS No. 2225173-35-1)

3-Bromo-4-(piperidin-4-yl)phenylboronic acid (CAS No. 2225173-35-1) is a highly versatile boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique piperidine and phenylboronic acid moieties, serves as a critical intermediate in the synthesis of complex molecules. Its structural features make it invaluable for Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds in drug discovery and organic electronics.

In recent years, the demand for 3-Bromo-4-(piperidin-4-yl)phenylboronic acid has surged due to its applications in targeted drug delivery systems and bioconjugation techniques. Researchers are particularly interested in its potential to enhance the bioavailability of therapeutic agents, a topic frequently searched in AI-driven drug development platforms. The compound's boronic acid group enables selective binding to diols and other bioactive molecules, making it a cornerstone in proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design.

The synthesis and optimization of CAS No. 2225173-35-1 are often discussed in the context of green chemistry and sustainable catalysis. With growing environmental concerns, scientists are exploring eco-friendly protocols to produce this compound, such as microwave-assisted synthesis and flow chemistry. These methods align with the broader trend of energy-efficient chemical processes, a hot topic in both academic and industrial forums.

From a commercial perspective, 3-Bromo-4-(piperidin-4-yl)phenylboronic acid is a sought-after building block for high-performance materials, including organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). Its incorporation into polymeric matrices has shown promise in improving device stability and efficiency, addressing common queries about next-generation display technologies. Additionally, its role in metal-organic frameworks (MOFs) has sparked interest for gas storage and separation applications.

Quality control and analytical characterization of CAS No. 2225173-35-1 are paramount for ensuring reproducibility in research. Advanced techniques like high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify purity and structural integrity. These protocols resonate with the increasing focus on data-driven chemical analysis and machine learning-assisted characterization in modern laboratories.

In summary, 3-Bromo-4-(piperidin-4-yl)phenylboronic acid (CAS No. 2225173-35-1) stands at the intersection of cutting-edge research and industrial innovation. Its multifaceted applications—from precision medicine to advanced materials—underscore its importance in addressing contemporary scientific challenges. As the field evolves, this compound will likely remain a focal point for breakthroughs in molecular design and functional materials.